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Compound of Interest

Compound Name: Amoxycillin (sodium)

Cat. No.: B13391290 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and

bioavailability of amoxicillin sodium in various preclinical animal models. The data presented

herein is crucial for the rational design of dosage regimens, the interpretation of efficacy and

toxicity studies, and the successful translation of promising therapeutic candidates from the

laboratory to clinical practice. This document summarizes key pharmacokinetic parameters,

details the experimental methodologies used in pivotal studies, and visually represents

experimental workflows to facilitate a deeper understanding of amoxicillin's behavior in vivo.

Quantitative Pharmacokinetic Data
The following tables summarize the key pharmacokinetic parameters of amoxicillin sodium

across different animal species, routes of administration, and dosage levels. These parameters

provide a quantitative basis for comparing the absorption, distribution, metabolism, and

excretion (ADME) profile of amoxicillin in these models.

Table 1: Pharmacokinetics of Amoxicillin in Rodents (Rats and Rabbits)
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Animal
Model

Route
of
Admini
stratio
n

Dose
(mg/kg
)

Cmax
(µg/mL
)

Tmax
(h)

AUC
(µg·h/
mL)

Half-
life
(t½) (h)

Bioava
ilabilit
y (%)

Refere
nce

Rat

Intraven

ous

(Jugular

)

50 - - - - - [1]

Rat
Intradu

odenal
- - - - - 51 [2][3][4]

Rabbit Oral 10
6.66 ±

1.18
0.5 - - - [5]

Rabbit
Intraven

ous
10

7.18 ±

0.64 (at

5 min)

- - - - [5]

Rabbit

Rectal

(PEG

supposi

tory)

100 - - - - 59 [6]

Rabbit

Rectal

(PEG

supposi

tory)

200 - - - - 77.3 [6]

Rabbit

Rectal

(SNA

15

supposi

tory)

100/200 - - - - ~100 [6]

Table 2: Pharmacokinetics of Amoxicillin in Ruminants (Sheep and Goats)
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Animal
Model

Route
of
Admini
stratio
n

Dose
(mg/kg
)

Cmax
(µg/mL
)

Tmax
(h)

AUC
(µg·h/
mL)

Half-
life
(t½) (h)

Bioava
ilabilit
y (%)

Refere
nce

Sheep
Intraven

ous
10 - -

436.40

(µg·min/

mL)

- - [7]

Sheep
Intramu

scular
10 - -

414.88

(µg·min/

mL)

- 97.38 [7]

Sheep
Intraven

ous
10 - - - 0.77 - [8]

Sheep
Intramu

scular
10 - - - - >90 [9]

Goat
Intraven

ous
10 - - - 1.12 - [8]

Goat
Intramu

scular
10 - - - - >90 [9]

Goat

Intraven

ous

(with

Clavula

nic

Acid)

20 - - -
1.20 ±

0.16
-

[10][11]

[12]

Goat

Oral

(with

Clavula

nic

Acid)

20 - - -
2.15 ±

0.20
27

[10][11]

[12]

Table 3: Pharmacokinetics of Amoxicillin in Swine (Pigs)
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Animal
Model

Route
of
Admini
stratio
n

Dose
(mg/kg
)

Cmax
(µg/mL
)

Tmax
(h)

AUC
(µg·h/
mL)

Half-
life
(t½) (h)

Bioava
ilabilit
y (%)

Refere
nce

Pig
Intraven

ous
8.6 - - - - - [13]

Pig

Intramu

scular

(conven

tional)

14.7 5.1 2 - - 83 [13][14]

Pig

Intramu

scular

(long-

acting)

14.1 -
1.3 &

6.6
- - 111 [13]

Pig
Oral

(fasted)
- - 1.9 - - 33 [13]

Pig
Oral

(fed)
- - 3.6 - - 28 [13]

Pig

Intramu

scular

(with

Colistin)

- - - - 6.38 - [15]

Pig

Oral

(with

Apramy

cin)

16
3.2 ±

1.35

1.92 ±

0.58

8.98 ±

2.11

6.43 ±

4.85

22.62

(relative

to IM)

[16]

Table 4: Pharmacokinetics of Amoxicillin in Companion Animals (Dogs and Cats)
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Animal
Model

Route
of
Admini
stratio
n

Dose
(mg/kg
)

Cmax
(µg/mL
)

Tmax
(h)

AUC
(µg·h/
mL)

Half-
life
(t½) (h)

Bioava
ilabilit
y (%)

Refere
nce

Dog
Intraven

ous
20 - - - - - [17]

Dog

Oral

(suspen

sion)

20
20.7 ±

2.2

1.4 ±

0.5

80.6 ±

21.8
-

76.8 ±

16.7
[17]

Dog
Oral

(drops)
20

18.1 ±

2.4

1.4 ±

0.6

71.8 ±

21.0
-

68.2 ±

25.8
[17]

Dog
Oral

(tablets)
20

18.6 ±

5.3

2.0 ±

1.0

69.5 ±

22.5
-

64.2 ±

17.9
[17]

Dog

Intraven

ous

(with

Clavula

nic

Acid)

16.67 - - - - - [18]

Dog

(Sick)

Intraven

ous

(with

Clavula

nic

Acid)

16.67 - - - - - [18]

Dog

Subcut

aneous

(long-

acting)

15 - - - 7 - [19]

Cat
Intraven

ous
- - - - - -

[20][21]

[22]
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Cat Oral - - - - - 33
[20][21]

[22]

Cat
Subcut

aneous
- - - - - 69

[20][21]

[22]

Cat

Intraven

ous

(with

Clavula

nic

Acid)

10 - - - - - [23]

Cat

Oral

(with

Clavula

nic

Acid)

10 - - - - 75.57 [23]

Table 5: Pharmacokinetics of Amoxicillin in Poultry (Chickens)
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Animal
Model

Route
of
Admini
stratio
n

Dose
(mg/kg
)

Cmax
(µg/mL
)

Tmax
(h)

AUC
(µg·h/
mL)

Half-
life
(t½) (h)

Bioava
ilabilit
y (%)

Refere
nce

Chicken
Intraven

ous
10 - - -

8.17 ±

0.31
- [24][25]

Chicken Oral 10
160.40

± 4.67

1.00 ±

0.06
-

9.16 ±

0.60

63.00 ±

4.58
[24][25]

Chicken
Intraven

ous
10 - - - 1.07 - [26]

Chicken
Intramu

scular
10 - - - 1.09 77.21 [26]

Chicken Oral 10 - - - 1.13 60.92 [26]

Chicken
Intraven

ous
20 - - -

9.78 ±

0.43
- [27]

Chicken Oral 20
12.54 ±

0.14

1.05 ±

0.04
- - 67.33 [27]

Experimental Protocols
A thorough understanding of the experimental design is paramount for the accurate

interpretation of pharmacokinetic data. This section details the methodologies employed in the

cited studies.

Animal Subjects
Species and Strain: Studies utilized a variety of animal models including Sprague-Dawley

rats[1], Desert sheep[9], Nubian goats[9], pigs[13][15], Beagle dogs[18], and broiler

chickens[24][25][26].

Health Status: The majority of studies used clinically healthy animals. One study specifically

investigated the pharmacokinetics in critically ill dogs to assess the impact of disease
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state[18].

Housing and Acclimatization: Animals were typically housed in controlled environments and

allowed to acclimatize to laboratory conditions before the commencement of experiments.

Drug Administration and Dosage
Formulation: Amoxicillin was administered as amoxicillin sodium for intravenous injections

and amoxicillin trihydrate for oral and intramuscular routes[13][17][28]. Some studies used

commercially available formulations, including long-acting suspensions[13][28].

Dosage: Doses ranged from 8.6 mg/kg to 50 mg/kg, depending on the animal model and the

objectives of the study[1][13].

Routes of Administration: The most common routes were intravenous (IV), intramuscular

(IM), and oral (PO). Other routes investigated include intraduodenal in rats[2][3][4] and rectal

in rabbits[6].

Sample Collection
Biological Matrix: Blood was the primary biological matrix collected, with plasma or serum

being used for analysis.

Sampling Sites: Blood samples were typically collected from major veins, such as the jugular

vein in rats and sheep[2][3][4][7] or via indwelling catheters.

Sampling Schedule: A serial blood sampling schedule was employed, with frequent collection

at early time points to capture the absorption and distribution phases, followed by less

frequent sampling during the elimination phase.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): HPLC was the most frequently used

analytical method for the quantification of amoxicillin in plasma or serum[7][13][24][25][26].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For higher sensitivity and

specificity, some studies utilized LC-MS/MS[23].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8636140/
https://pubmed.ncbi.nlm.nih.gov/9507456/
https://pubmed.ncbi.nlm.nih.gov/7886889/
https://pubmed.ncbi.nlm.nih.gov/19754912/
https://pubmed.ncbi.nlm.nih.gov/9507456/
https://pubmed.ncbi.nlm.nih.gov/19754912/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1195412/
https://pubmed.ncbi.nlm.nih.gov/9507456/
https://pubmed.ncbi.nlm.nih.gov/8031056/
https://journals.asm.org/doi/pdf/10.1128/aac.38.4.842
https://www.researchgate.net/publication/15168303_Low_bioavailability_of_amoxicillin_in_rats_as_a_consequence_of_presystemic_degradation_in_the_intestine
https://pubmed.ncbi.nlm.nih.gov/34534590/
https://pubmed.ncbi.nlm.nih.gov/8031056/
https://journals.asm.org/doi/pdf/10.1128/aac.38.4.842
https://www.researchgate.net/publication/15168303_Low_bioavailability_of_amoxicillin_in_rats_as_a_consequence_of_presystemic_degradation_in_the_intestine
https://www.luvas.edu.in/haryana-veterinarian/download/harvet2019-dec/10.pdf
https://www.luvas.edu.in/haryana-veterinarian/download/harvet2019-dec/10.pdf
https://pubmed.ncbi.nlm.nih.gov/9507456/
https://pubmed.ncbi.nlm.nih.gov/18645871/
https://www.tandfonline.com/doi/pdf/10.1080/03079459608419154
https://pubmed.ncbi.nlm.nih.gov/15563107/
https://pubmed.ncbi.nlm.nih.gov/31162674/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbiological Assay: In some instances, a microbiological assay was used to determine

amoxicillin concentrations[5][17].

Pharmacokinetic Analysis
Compartmental Analysis: Pharmacokinetic parameters were often calculated using

compartmental models, with one- or two-compartment models being the most common[7][9]

[10][11][12][24][25][26].

Non-Compartmental Analysis: Non-compartmental analysis was also employed to determine

key parameters such as AUC and clearance[13].

Software: Specialized pharmacokinetic software was used for data analysis and model

fitting.

Visualizations of Experimental Workflows and
Logical Relationships
The following diagrams, generated using the DOT language, illustrate key experimental

processes and conceptual frameworks described in the literature.

Preparation Phase Drug Administration Phase Sample Collection Phase Analysis Phase

Animal Model Selection
(e.g., Rat, Dog, Pig)

Acclimatization to
Housing Conditions Fasting (for oral studies) Amoxicillin Sodium

Dose Preparation
Route of Administration

(IV, IM, PO) Serial Blood Sampling Plasma/Serum Separation Sample Storage (-20°C or -80°C) Quantification
(HPLC, LC-MS/MS)

Pharmacokinetic Analysis
(Compartmental/Non-compartmental) Data Interpretation

Click to download full resolution via product page

Caption: General experimental workflow for a typical pharmacokinetic study of amoxicillin in

animal models.
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Physiological Factors Formulation Factors Animal-Related Factors

Oral Bioavailability of Amoxicillin

Gastrointestinal pH Gastrointestinal Motility Presystemic Degradation
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Click to download full resolution via product page

Caption: Key factors influencing the oral bioavailability of amoxicillin in animal models.

Conclusion
The pharmacokinetic and bioavailability data for amoxicillin sodium in various animal models

demonstrate considerable interspecies variation. Generally, amoxicillin exhibits rapid

absorption and elimination. Oral bioavailability is variable and can be influenced by factors

such as food and the specific formulation used. Intramuscular administration generally results

in higher bioavailability compared to the oral route. The detailed experimental protocols and

visual workflows provided in this guide offer a robust framework for designing and interpreting

future preclinical studies on amoxicillin and other beta-lactam antibiotics. This comprehensive

understanding is essential for the successful development of new therapeutic strategies and for

optimizing the use of this important antibiotic in veterinary and human medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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